Cas no 83626-30-6 (Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]-)

Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]- structure
83626-30-6 structure
Product Name:Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]-
CAS No:83626-30-6
MF:C18H26O
MW:258.398445606232
CID:720097
PubChem ID:3104713
Update Time:2025-04-19

Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]-
    • 4'-(TRANS-4-N-BUTYLCYCLOHEXYL)ACETOPHENONE
    • 4-(trans-4-Butylcyclohexyl)acetophenon
    • 4-(trans-4-butylcyclohexyl)acetophenone
    • 2-[N-(BENZENESULFONYL)-3,4-DIMETHOXYANILINO]-N-(4-CHLORO-2-
    • FT-0641911
    • 83626-30-6
    • NS00002338
    • SCHEMBL19870479
    • DTXSID201251454
    • AKOS000618646
    • SCHEMBL9501207
    • AKOS015918038
    • 1-(4-((1s,4r)-4-butylcyclohexyl)phenyl)ethanone
    • EC 427-320-7
    • 1-(4-(trans-4-butylcyclohexyl)phenyl)ethanone
    • 1-[4-(trans-4-Butylcyclohexyl)phenyl]ethanone
    • 1-[4-(4-butylcyclohexyl)phenyl]ethanone
    • Inchi: 1S/C18H26O/c1-3-4-5-15-6-8-17(9-7-15)18-12-10-16(11-13-18)14(2)19/h10-13,15,17H,3-9H2,1-2H3
    • InChI Key: JSSOGWPPKQYPSP-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)C1CCC(CCCC)CC1

Computed Properties

  • Exact Mass: 258.19800
  • Monoisotopic Mass: 258.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.35320

Ethanone,1-[4-(trans-4-butylcyclohexyl)phenyl]- Related Literature

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